Cas no 1891380-77-0 (4-chloro-2-(1-hydroxycyclopropyl)-6-methoxyphenol)

• Product Name: 4-chloro-2-(1-hydroxycyclopropyl)-6-methoxyphenol
• CAS No: 1891380-77-0
• MF: C₁₀H₁₁ClO₃
• MW: 214.645542383194
• CID: 6575963
• PubChem ID: 117305926
• Update Time: 2025-07-22

4-chloro-2-(1-hydroxycyclopropyl)-6-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-(1-hydroxycyclopropyl)-6-methoxyphenol
• EN300-1979185
• 1891380-77-0

• Inchi： 1S/C10H11ClO3/c1-14-8-5-6(11)4-7(9(8)12)10(13)2-3-10/h4-5,12-13H,2-3H2,1H3
• InChI Key： YRASZFAMUQYVHN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=C(C=1)C1(CC1)O)O)OC

Computed Properties

• Exact Mass: 214.0396719g/mol
• Monoisotopic Mass: 214.0396719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 49.7Ų

Additional information on 4-chloro-2-(1-hydroxycyclopropyl)-6-methoxyphenol

Chemical Profile of 4-chloro-2-(1-hydroxycyclopropyl)-6-methoxyphenol (CAS No. 1891380-77-0)

4-chloro-2-(1-hydroxycyclopropyl)-6-methoxyphenol, identified by its Chemical Abstracts Service (CAS) number 1891380-77-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the phenol derivative class, characterized by its structural complexity and functional diversity. The presence of a chloro substituent, a hydroxycyclopropyl group, and a methoxy group on a phenolic backbone imparts unique chemical properties that make it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 4-chloro-2-(1-hydroxycyclopropyl)-6-methoxyphenol exhibits a balance of hydrophobic and hydrophilic regions, which is crucial for its potential biological activity. The chloro group enhances electrophilicity, making it susceptible to nucleophilic substitution reactions, while the hydroxycyclopropyl moiety introduces rigidity and spatial constraints that can influence binding affinity to biological targets. The methoxy group, on the other hand, acts as a stabilizing factor and can participate in hydrogen bonding interactions, further modulating the compound's pharmacokinetic profile.

In recent years, there has been a surge in research focused on developing novel phenol derivatives with therapeutic potential. Phenols, due to their aromatic ring and hydroxyl group, have long been recognized for their antimicrobial, anti-inflammatory, and antioxidant properties. Among these derivatives, 4-chloro-2-(1-hydroxycyclopropyl)-6-methoxyphenol stands out due to its unique structural features that may confer enhanced efficacy and selectivity in treating various diseases.

One of the most compelling aspects of 4-chloro-2-(1-hydroxycyclopropyl)-6-methoxyphenol is its potential application in oncology research. Studies have demonstrated that phenol derivatives can interact with DNA and inhibit the growth of cancer cells by inducing apoptosis or inhibiting key signaling pathways involved in tumor progression. The structural motifs present in 4-chloro-2-(1-hydroxycyclopropyl)-6-methoxyphenol suggest that it may be capable of disrupting cancer cell metabolism or interfering with essential enzymatic activities. For instance, the hydroxycyclopropyl group could mimic natural substrates or inhibitors of enzymes such as kinases or cytochrome P450 oxidases, which are often dysregulated in cancer cells.

Furthermore, the compound's ability to cross cell membranes due to its lipophilic nature makes it an attractive candidate for drug delivery systems. Researchers are exploring various formulations to enhance its bioavailability and target specificity. Nanotechnology-based delivery systems, such as liposomes or polymeric nanoparticles, have shown promise in improving the pharmacokinetics of poorly soluble compounds like 4-chloro-2-(1-hydroxycyclopropyl)-6-methoxyphenol. These systems can protect the compound from degradation in the gastrointestinal tract and facilitate its accumulation at target sites, thereby increasing therapeutic efficacy.

The synthesis of 4-chloro-2-(1-hydroxycyclopropyl)-6-methoxyphenol involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. The introduction of the chloro group typically involves electrophilic aromatic substitution reactions using reagents such as chlorine gas or sulfuryl chloride. The hydroxycyclopropyl moiety is often introduced through ring-opening reactions of cyclopropanes using nucleophiles like water or alcohols under acidic or basic conditions. Finally, the methoxy group is typically incorporated via methylation reactions using agents such as dimethyl sulfate or methyl iodide.

Recent advancements in synthetic methodologies have enabled more efficient and sustainable production of complex organic compounds like 4-chloro-2-(1-hydroxycyclopropyl)-6-methoxyphenol. Green chemistry principles have been increasingly adopted in pharmaceutical synthesis, emphasizing the use of environmentally benign solvents, catalysts, and energy-efficient processes. For example, microwave-assisted synthesis has reduced reaction times significantly while maintaining high yields. Additionally, biocatalytic approaches using enzymes have been explored to improve selectivity and minimize byproduct formation.

In terms of biological evaluation, 4-chloro-2-(1-hydroxycyclopropyl)-6-methoxyphenol has been tested for various biological activities in vitro and in vivo. Preliminary studies suggest that it exhibits moderate antimicrobial properties against certain bacterial strains due to its phenolic nature. More intriguingly, it has shown potential inhibitory effects on specific enzymes implicated in inflammation and oxidative stress pathways. These findings align with the growing interest in developing small molecule inhibitors for chronic diseases characterized by dysregulated inflammatory responses.

The compound's mechanism of action remains an area of active investigation. However, its structural features suggest multiple potential interactions with biological targets. The chloro group could engage in halogen bonding with negatively charged residues on proteins or DNA bases. The hydroxycyclopropyl moiety might interact with hydrophobic pockets or participate in hydrogen bonding networks within macromolecular targets such as kinases or transcription factors. The methoxy group could also contribute to binding stability through hydrogen bonding or electrostatic interactions.

Future research directions for 4-chloro-2-(1-hydroxycyclopropyl)-6-methoxyphenol include optimizing its chemical structure for improved pharmacological properties and exploring novel drug delivery strategies. Computational modeling techniques such as molecular docking can aid in identifying key binding sites on potential target proteins and predicting ligand-receptor interactions with high accuracy. These insights can guide medicinal chemists in designing analogs with enhanced potency and selectivity.

Additionally, preclinical studies are essential to evaluate the safety and efficacy of 4-chloro-2-(1-hydroxycyclopropyl)-6-methoxyphenol before transitioning to human trials. In vivo models will provide critical data on its pharmacokinetic behavior, toxicity profiles, and therapeutic effects across different disease settings. Collaborative efforts between synthetic chemists, biochemists, pharmacologists, and clinicians will be crucial in translating laboratory findings into viable therapeutic interventions.

In conclusion,4-chloro-2-(1-hydroxicyclopropyl)-6-methoxyphenol (CAS No. 1891380-77-0) represents a promising lead compound with diverse applications in pharmaceutical research. Its unique structural features offer opportunities for developing novel treatments targeting various diseases while adhering to green chemistry principles for sustainable synthesis methods。 Further exploration into its biological activities，mechanisms，and formulation strategies holds great promise for advancing medical science。